Cas no 4704-87-4 (2-Bromo-1,3-propanediol)

• Product Name: 2-Bromo-1,3-propanediol
• CAS No: 4704-87-4
• MF: C₃H₇BrO₂
• MW: 154.990480661392
• CID: 1063180
• PubChem ID: 10219554
• Update Time: 2025-10-28

2-Bromo-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-propanediol
• 4704-87-4
• DTXSID40436849
• Glycerol ss-Bromohydrin;
• Glycerol beta-bromohydrin
• SCHEMBL3419520
• A-Bromohydrin;
• 2-bromo-1 ,3-propanediol
• Glycerol
• DB-313588
• 2-bromopropane-1,3-diol

• Inchi： 1S/C3H7BrO2/c4-3(1-5)2-6/h3,5-6H,1-2H2
• InChI Key： HULFLYYUFHXCLJ-UHFFFAOYSA-N
• SMILES： BrC(CO)CO

Computed Properties

• Exact Mass: 153.96294g/mol
• Monoisotopic Mass: 153.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Bromo-1,3-propanediol

2-Bromo-1,3-Propanediol: A Comprehensive Overview

The compound with CAS No. 4704-87-4, commonly known as 2-Bromo-1,3-propanediol, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a brominated diol, characterized by its unique chemical structure and functional groups, making it a valuable intermediate in organic synthesis. Recent advancements in its synthesis, characterization, and applications have further solidified its importance in modern chemistry.

2-Bromo-1,3-propanediol is structurally defined by a three-carbon chain with hydroxyl groups (-OH) at positions 1 and 3 and a bromine atom at position 2. This arrangement imparts the compound with both hydrophilic and electrophilic properties, enabling it to participate in a wide range of chemical reactions. The compound's ability to act as both a nucleophile and an electrophile makes it a key player in the synthesis of complex molecules, particularly in the pharmaceutical and materials science sectors.

Recent studies have highlighted the potential of 2-bromo-1,3-propanediol in the development of advanced materials. For instance, researchers have explored its use as a building block for polyurethanes and other polymeric materials. The compound's diol functionality allows for efficient polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. These findings underscore its role in advancing sustainable materials science.

In the pharmaceutical industry, 2-bromo-1,3-propanediol has been utilized as an intermediate in the synthesis of bioactive compounds. Its bromine atom serves as an excellent leaving group, facilitating substitution reactions that are crucial for drug development. Recent research has demonstrated its application in the synthesis of antiviral agents and anticancer drugs, where precise control over molecular architecture is essential.

The synthesis of 2-bromo-1,3-propanediol has also seen significant improvements. Traditionally synthesized via bromination of 1,3-propanediol using elemental bromine or other brominating agents, modern methods now employ more efficient and environmentally friendly approaches. For example, the use of microwave-assisted synthesis has been shown to enhance reaction yields while reducing reaction times. Such advancements not only improve production efficiency but also align with current trends toward green chemistry.

Moreover, the compound's unique properties have led to its exploration in biochemistry and biotechnology. Its ability to form stable glycosidic bonds has made it a valuable tool in carbohydrate chemistry. Recent studies have focused on its role in the synthesis of glycolipids and glycoproteins, which are critical components of cell membranes and immune systems.

In terms of environmental impact, 2-bromo-1,3-propanediol has been studied for its potential applications in water treatment technologies. Its hydrophilic nature allows it to act as a coagulant or flocculant agent, aiding in the removal of impurities from water. This application highlights its versatility beyond traditional chemical synthesis.

The growing interest in 2-bromo-1,3-propanediol is further evidenced by its inclusion in numerous patent filings and research grants. Scientists worldwide are exploring its potential in emerging fields such as nanotechnology and renewable energy storage systems. Its ability to function as both a precursor and a catalyst makes it an indispensable compound in these cutting-edge areas.

In conclusion, 2-bromo-1,3-propanediol (CAS No. 4704-87-4) stands out as a multifaceted compound with applications spanning various scientific disciplines. From materials science to pharmaceuticals and environmental technology, its versatility continues to drive innovation across industries. As research progresses, new insights into its properties and potential uses are expected to further enhance its significance in modern chemistry.